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Compound of Interest

Compound Name: Triethylhexylammonium bromide

Cat. No.: B078111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for

Triethylhexylammonium Bromide (CAS No. 13028-71-2), compiled from various sources. It

is intended to inform researchers, scientists, and drug development professionals on the

potential hazards, handling, and emergency procedures associated with this compound.

Chemical Identification and Physical Properties
Triethylhexylammonium bromide is a quaternary ammonium salt. Key identification and

physical property data are summarized below.
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Property Value

Chemical Name Triethylhexylammonium bromide

Synonyms Hexyltriethylammonium bromide

CAS Number 13028-71-2

Molecular Formula C₁₂H₂₈BrN

Molecular Weight 266.26 g/mol

Appearance Solid

Melting Point 114-117 °C

Hygroscopicity
Stable under normal conditions, but noted to be

hygroscopic.[1]

Hazard Identification and GHS Classification
Triethylhexylammonium bromide is classified as hazardous under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to

irritation and acute oral toxicity.

Hazard Classification GHS Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin irritation Category 2 H315: Causes skin irritation

Serious eye irritation Category 2A
H319: Causes serious eye

irritation

Specific target organ toxicity –

single exposure
Category 3

H335: May cause respiratory

irritation

GHS Label Elements:

Pictogram: GHS07 (Exclamation Mark)
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Signal Word:Warning

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Precautionary Statements:

Prevention: P261, P264, P270, P271, P280[2]

Response: P302+P352, P304+P340, P305+P351+P338, P330[2]

Storage: P403+P233, P405[2]

Disposal: P501[2]
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Hazard Identification

Prevention (P2XX)

Response (P3XX)

H302

Harmful if swallowed

P301+P312

IF SWALLOWED: Call a POISON CENTER

H315

Causes skin irritation

P302+P352

IF ON SKIN: Wash with plenty of water

H319

Causes serious eye irritation

P305+P351+P338

IF IN EYES: Rinse cautiously

H335

May cause respiratory irritation

P304+P340

IF INHALED: Remove to fresh air

P261

Avoid breathing dust

P264

Wash hands thoroughly

P270

Do not eat, drink or smoke

P271

Use only outdoors/well-ventilated

P280

Wear protective gloves/eye protection

Click to download full resolution via product page

GHS Hazard and Response Workflow
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Toxicological Information
Detailed toxicological studies for triethylhexylammonium bromide are not widely available.

The primary information is derived from its GHS classification.

Endpoint Result Classification

Acute Oral Toxicity Data not available
Harmful if swallowed (Category

4)

Skin Corrosion/Irritation Data not available
Causes skin irritation

(Category 2)

Serious Eye Damage/Irritation Data not available
Causes serious eye irritation

(Category 2A)

Respiratory/Skin Sensitization Data not available Not classified

Germ Cell Mutagenicity Data not available Not classified

Carcinogenicity Data not available Not classified

Reproductive Toxicity Data not available Not classified

Specific Target Organ Toxicity

(Single Exposure)
Data not available

May cause respiratory irritation

(Category 3)

Specific Target Organ Toxicity

(Repeated Exposure)
Data not available Not classified

Aspiration Hazard Data not available Not classified

Ecological Information
Information on the environmental impact of triethylhexylammonium bromide is limited.

However, a study on the ecotoxicity of various ionic liquids provides some quantitative data.

Endpoint Species Result

Aquatic Toxicity Vibrio fischeri log EC₅₀ = -0.54

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b078111?utm_src=pdf-body
https://www.benchchem.com/product/b078111?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


EC₅₀: The concentration of a substance that causes a 50% effect (in this case, inhibition of

bioluminescence) in the test organisms.

Experimental Protocol: Vibrio fischeri Ecotoxicity Assay
(General Procedure)
A specific experimental protocol for the cited ecotoxicity value for triethylhexylammonium
bromide is not available. However, a general protocol for assessing the toxicity of ionic liquids

using Vibrio fischeri (the Microtox® test) is as follows.[3] This standardized bioassay measures

the reduction in luminescence of the marine bacterium Vibrio fischeri upon exposure to a toxic

substance.[4][5]
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Preparation

Exposure & Measurement

Data Analysis

Reconstitute freeze-dried
Vibrio fischeri

Measure initial luminescence
of bacterial suspension

Bacterial Suspension

Prepare serial dilutions of
Triethylhexylammonium Bromide

Expose bacteria to
substance dilutions

Test Concentrations

Measure luminescence after
5, 15, and 30 minutes

Calculate percent
luminescence inhibition

Determine EC50 value
(concentration causing 50% inhibition)

Click to download full resolution via product page

Vibrio fischeri Ecotoxicity Assay Workflow
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First Aid Measures
The following first aid measures are recommended based on the GHS classification of

triethylhexylammonium bromide.[2]

Exposure Route First Aid Measures

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

physician or poison control center if you feel

unwell.[2]

Skin Contact

Remove contaminated clothing. Wash skin

thoroughly with soap and water. If skin irritation

occurs, get medical advice/attention.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

physician.[2]

Inhalation

Move person to fresh air and keep comfortable

for breathing. Call a physician if you feel unwell.

[2]

Fire-Fighting Measures
Triethylhexylammonium bromide is a combustible solid.

Measure Recommendation

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards

May produce irritating, corrosive, and/or toxic

gases in a fire.[6] Dusts or fumes may form

explosive mixtures in the air.[6]

Protective Equipment
Wear self-contained breathing apparatus

(SCBA) and full protective gear.[1]
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Handling and Storage
Proper handling and storage are crucial to minimize risks.

Aspect Recommendation

Handling

Avoid breathing dust.[7] Wash hands thoroughly

after handling.[7] Do not eat, drink, or smoke

when using this product.[7] Use only in a well-

ventilated area.[7] Wear protective gloves,

clothing, and eye/face protection.[7]

Storage

Store in a well-ventilated place.[2] Keep

container tightly closed.[2] Store locked up.[2]

Given its hygroscopic nature, store in a dry

environment, in airtight containers.[8][9]

Exposure Controls and Personal Protection
Control Recommendation

Engineering Controls

Use in a well-ventilated area, preferably in a

chemical fume hood.[1] Ensure eyewash

stations and safety showers are readily

available.[1]

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[1]

Skin Protection
Wear impervious gloves (e.g., nitrile rubber) and

protective clothing to prevent skin contact.[6]

Respiratory Protection

If dust is generated and engineering controls are

insufficient, use a NIOSH-approved particulate

respirator.

Disclaimer: This document is intended as a technical guide for informational purposes only and

is not a substitute for a formal Safety Data Sheet (SDS). The information has been compiled
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from various sources and may not be exhaustive. Users should always consult the most current

SDS for this compound from their supplier and conduct a thorough risk assessment before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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